1-(4-Fluoro-3,5-bis(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)pentan-1-one

• IUPAC Name: 1-[4-fluoro-3,5-bis(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]pentan-1-one
• InChI: InChI=1S/C23H35B2FO5/c1-10-11-12-18(27)15-13-16(24-28-20(2,3)21(4,5)29-24)19(26)17(14-15)25-30-22(6,7)23(8,9)31-25/h13-14H,10-12H2,1-9H3
• InChI Key: PNCWXQQEKHXUIE-UHFFFAOYSA-N
• Canonical SMILES: B1(OC(C(O1)(C)C)(C)C)C2=CC(=CC(=C2F)B3OC(C(O3)(C)C)(C)C)C(=O)CCCC
• Molecular Formula: C23H35B2FO5
• DSSTOX Substance ID: DTXSID50675085
• Molecular Weight: 432.1 g/mol
• CAS RN: 1150561-65-1

Description

The compound is a complex organic molecule that contains a pentanone group attached to a phenyl ring, which is further substituted with two tetramethyl-1,3,2-dioxaborolane groups and a fluorine atom.

Synthesis Analysis

The synthesis of such a compound would likely involve the reaction of the appropriate boronic ester with a suitably protected pentanone derivative, followed by a cross-coupling reaction.

Molecular Structure Analysis

The molecular structure of this compound would be expected to show the characteristic features of its constituent groups, including the carbonyl stretch of the pentanone, the aromatic ring vibrations of the phenyl group, and the B-O stretches of the dioxaborolane rings.

Chemical Reactions Analysis

The chemical reactivity of this compound would be expected to be dominated by the functional groups present. The boronic ester groups might undergo cross-coupling reactions with suitable partners, while the carbonyl group of the pentanone could be involved in various condensation reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its functional groups. For instance, the presence of the polar carbonyl group and the aromatic ring might confer some degree of polarity to the molecule.

Scientific Research Applications

Organic Synthesis

• Summary of Application : This compound is a significant reaction intermediate in organic synthesis reactions. It has many applications in carbon-carbon coupling and carbon heterocoupling reactions.
• Methods of Application : The compound is obtained through a two-step substitution reaction. Its structure is confirmed by FTIR, 1H and 13C NMR, and MS.
• Results or Outcomes : The molecular structure optimized by Density Functional Theory (DFT) is identical with the single crystal structure determined by single crystal X-ray diffraction. DFT is used to further study the molecular electrostatic potential and frontier molecular orbitals of the title compound, revealing the molecular structure characteristics, conformation, and some special physical and chemical properties of the title compound.

Boron Neutron Capture Therapy

• Summary of Application : Boronic acid pinacol ester compounds, such as this one, have been widely used in boron neutron capture therapy and feedback control drug transport polymers in cancer treatment.

Borylation Reactions

• Summary of Application : This compound can be used in borylation reactions at the benzylic C-H bond of alkylbenzenes.
• Methods of Application : The borylation occurs in the presence of a palladium catalyst to form pinacol benzyl boronate.

Hydroboration Reactions

• Summary of Application : This compound can be used in hydroboration of alkyl or aryl alkynes and alkenes.
• Methods of Application : The hydroboration occurs in the presence of transition metal catalysts.

Preparation of Medicinal and Chemical Intermediates

• Summary of Application : This compound is often used in the preparation of medicinal and chemical intermediates.

Fluorine-Containing Drugs

• Summary of Application : Fluorine-containing compounds are widely used in medicine. The strong electronegativity of fluorine atoms enhances the affinity to carbon, therefore, fluorine-containing drugs have the advantages of a high biological activity, strong stability and drug resistance.